5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
• InChI: InChI=1S/C16H15BrN2O4/c1-16(2)8-22-12-7-9(3-4-10(12)19-15(16)21)18-14(20)11-5-6-13(17)23-11/h3-7H,8H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: YVYNAGTWMQZCHT-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=C(O3)Br)NC1=O)C
• Molecular Formula: C16H15BrN2O4
• Molecular Weight: 379.20 g/mol
• CAS No.: 921810-83-5

Description

5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C16H15BrN2O4 and its molecular weight is 379.21. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Compounds structurally related to the query chemical have been investigated for their antibacterial properties. For instance, novel analogs displaying promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, have been synthesized and assessed for their cytotoxic activity, indicating potential as non-cytotoxic antibacterial agents (Palkar et al., 2017).

Synthesis of Novel Heterocyclic Compounds

Research into the synthesis of novel heterocyclic compounds incorporating moieties similar to the query chemical has been conducted. Such studies often aim to develop compounds with potential pharmacological activities, such as antiprotozoal agents, through complex synthetic routes involving key intermediates (Ismail et al., 2004).

Material Science Applications

In the realm of material science, the synthesis and properties of compounds featuring furan and oxazepine rings are of interest for their unique physical and chemical properties. For example, the investigation into microwave-assisted intramolecular Ullmann Diaryl Etherification as a post-Ugi annulation method for generating dibenz[b,f][1,4]oxazepine scaffolds showcases the utility of such compounds in creating cleft-shaped heterocyclic structures (Shi et al., 2016).